Cas no 1118787-44-2 (ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate)

• Product Name: ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• CAS No: 1118787-44-2
• MF: C₁₀H₁₀ClN₃O₃
• MW: 255.657701015472
• CID: 4572211
• Update Time: 2025-11-01

ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate
• Pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, 5-(chloromethyl)-7-hydroxy-, ethyl ester

• Inchi： 1S/C10H10ClN3O3/c1-2-17-10(16)7-5-12-14-8(15)3-6(4-11)13-9(7)14/h3,5,15H,2,4H2,1H3
• InChI Key： JSHHLXLCSOBACF-UHFFFAOYSA-N
• SMILES： C12=C(C(OCC)=O)C=NN1C(O)=CC(CCl)=N2

Additional information on ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Research Update on Ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1118787-44-2)

Ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1118787-44-2) is a pyrazolopyrimidine derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have explored its potential applications in oncology, inflammation, and infectious diseases, making it a compound of significant interest to researchers.

The structural features of ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate, including the chloromethyl and hydroxyl functional groups, provide versatile sites for further chemical modifications. These modifications enable the development of novel analogs with enhanced pharmacological properties. Recent synthetic approaches have focused on optimizing the yield and purity of this intermediate, with advancements in green chemistry methodologies reducing the environmental impact of its production.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate as a precursor for the development of selective kinase inhibitors. The study highlighted its role in the synthesis of compounds exhibiting potent activity against specific cancer cell lines, with promising results in preclinical models. The chloromethyl group was particularly noted for its reactivity in forming covalent bonds with target proteins, a feature that could be exploited in drug design.

Another significant application of this compound was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where it was used to develop novel anti-inflammatory agents. The hydroxyl group at the 7-position was found to be critical for hydrogen bonding interactions with the target enzyme, contributing to the compound's inhibitory activity. These findings underscore the importance of ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate as a versatile building block in drug discovery.

Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the characterization of this compound and its derivatives. These techniques ensure the accurate identification and quality control of ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate, which is essential for its use in pharmaceutical research. Additionally, computational modeling studies have provided insights into its molecular interactions, aiding in the rational design of new therapeutic agents.

Looking ahead, the potential of ethyl 5-(chloromethyl)-7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate in drug development remains vast. Ongoing research is exploring its use in combination therapies and targeted drug delivery systems. Furthermore, efforts are being made to scale up its synthesis while maintaining cost-effectiveness and sustainability. As the understanding of its pharmacological properties deepens, this compound is expected to play a pivotal role in the discovery of next-generation therapeutics.